Cas no 1342562-45-1 (1-(1,3-thiazol-2-yl)pyrrolidin-3-ol)
1-(1,3-thiazol-2-yl)pyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-hydroxy-1-(2-thiazolyl)pyrrolidine
- 1-(Thiazol-2-yl)pyrrolidin-3-ol
- 1-(1,3-thiazol-2-yl)pyrrolidin-3-ol
-
- MDL: MFCD17248789
- Inchi: 1S/C7H10N2OS/c10-6-1-3-9(5-6)7-8-2-4-11-7/h2,4,6,10H,1,3,5H2
- InChI Key: FGDKZPWIKHNPNN-UHFFFAOYSA-N
- SMILES: S1C=CN=C1N1CCC(C1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 144
- Topological Polar Surface Area: 64.599
1-(1,3-thiazol-2-yl)pyrrolidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM494610-100mg |
1-(Thiazol-2-yl)pyrrolidin-3-ol |
1342562-45-1 | 98% | 100mg |
$199 | 2023-01-02 | |
| Chemenu | CM494610-250mg |
1-(Thiazol-2-yl)pyrrolidin-3-ol |
1342562-45-1 | 98% | 250mg |
$282 | 2023-01-02 | |
| Chemenu | CM494610-1g |
1-(Thiazol-2-yl)pyrrolidin-3-ol |
1342562-45-1 | 98% | 1g |
$719 | 2023-01-02 | |
| TRC | B703140-25mg |
1-(thiazol-2-yl)pyrrolidin-3-ol |
1342562-45-1 | 25mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B703140-50mg |
1-(thiazol-2-yl)pyrrolidin-3-ol |
1342562-45-1 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B703140-250mg |
1-(thiazol-2-yl)pyrrolidin-3-ol |
1342562-45-1 | 250mg |
$ 365.00 | 2022-06-06 | ||
| Enamine | EN300-241277-0.05g |
1-(1,3-thiazol-2-yl)pyrrolidin-3-ol |
1342562-45-1 | 95% | 0.05g |
$587.0 | 2024-06-19 | |
| Enamine | EN300-241277-0.1g |
1-(1,3-thiazol-2-yl)pyrrolidin-3-ol |
1342562-45-1 | 95% | 0.1g |
$615.0 | 2024-06-19 | |
| Enamine | EN300-241277-0.25g |
1-(1,3-thiazol-2-yl)pyrrolidin-3-ol |
1342562-45-1 | 95% | 0.25g |
$642.0 | 2024-06-19 | |
| Enamine | EN300-241277-0.5g |
1-(1,3-thiazol-2-yl)pyrrolidin-3-ol |
1342562-45-1 | 95% | 0.5g |
$671.0 | 2024-06-19 |
1-(1,3-thiazol-2-yl)pyrrolidin-3-ol Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 1-(1,3-thiazol-2-yl)pyrrolidin-3-ol
1-(1,3-Thiazol-2-yl)pyrrolidin-3-ol: A Comprehensive Overview
The compound 1-(1,3-thiazol-2-yl)pyrrolidin-3-ol (CAS No. 1342562-45-1) is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its thiazole ring fused with a pyrrolidine moiety, which introduces a range of interesting chemical and biological properties. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its potential applications in drug discovery and material science.
The thiazole ring, a heterocyclic structure containing sulfur and nitrogen atoms, is known for its stability and versatility in chemical reactions. In the case of 1-(1,3-thiazol-2-yl)pyrrolidin-3-ol, the thiazole group is attached to the pyrrolidine ring at the 2-position, creating a bicyclic system. This arrangement not only influences the compound's electronic properties but also plays a crucial role in its interaction with biological systems. The presence of the hydroxyl group (-OH) at the 3-position of the pyrrolidine ring further adds to its functional diversity, making it a promising candidate for various chemical modifications.
Recent studies have focused on the synthesis of 1-(1,3-thiazol-2-yl)pyrrolidin-3-ol using advanced catalytic systems and green chemistry principles. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to achieve high yields and selectivity in the formation of this compound. These methods not only reduce environmental impact but also pave the way for large-scale production, which is essential for its potential use in pharmaceuticals and agrochemicals.
The biological activity of 1-(1,3-thiazol-2-yl)pyrrolidin-3 ol has been extensively investigated in recent years. Preclinical studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways, suggesting its role in anti-inflammatory drug development. Additionally, computational docking studies have revealed its ability to bind to G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents.
In terms of pharmacokinetics, 1-(1,3-thiazol -2 yl)pyrrolidin -3 ol exhibits favorable absorption profiles in preclinical models, making it a viable candidate for oral drug delivery. Its metabolic stability has also been evaluated using in vitro assays, which indicate that it undergoes minimal phase I metabolism, thereby reducing the risk of toxicity.
Furthermore, the compound's structural flexibility allows for extensive chemical diversification. Researchers have explored substituent effects on the thiazole ring and pyrrolidine moiety to optimize its pharmacokinetic properties and enhance its bioavailability. These efforts have led to the identification of several analogs with improved potency and selectivity.
In conclusion, 1-(1 , 3 -thiazol - 2 - yl ) pyr rol idin - 3 - ol (CAS No. 1 34 256 2 -45 - 1 ) represents a promising scaffold for drug discovery due to its unique structure and versatile chemical properties. Ongoing research continues to unlock new insights into its potential applications across diverse therapeutic areas.
1342562-45-1 (1-(1,3-thiazol-2-yl)pyrrolidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)